![molecular formula C23H19ClF3N3O B2705472 (4-Chlorophenyl)[3-(4-phenylpiperazino)-5-(trifluoromethyl)-2-pyridinyl]methanone CAS No. 306977-50-4](/img/structure/B2705472.png)
(4-Chlorophenyl)[3-(4-phenylpiperazino)-5-(trifluoromethyl)-2-pyridinyl]methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is determined by its molecular formula,C23H19ClF3N3O
. It contains a chlorophenyl group, a phenylpiperazino group, a trifluoromethyl group, and a pyridinyl group . Physical and Chemical Properties Analysis
This compound has a molecular weight of445.87
. Other physical and chemical properties such as melting point, boiling point, and density were not found in the available resources .
Scientific Research Applications
Microwave Assisted Synthesis and Biological Evaluation
Research has demonstrated the successful synthesis of novel pyrazoline derivatives, including the target compound, through microwave-assisted methods. These derivatives have shown significant anti-inflammatory and antibacterial activities. Microwave irradiation offers advantages in terms of higher yields, environmental friendliness, and shorter reaction times compared to conventional methods. The synthesized compounds have been evaluated for their in vivo anti-inflammatory and in vitro antibacterial activities, with some showing potent effects. Molecular docking studies suggest their potential as templates for anti-inflammatory activity (P. Ravula et al., 2016).
Structural and Antimicrobial Studies
A study focusing on the molecular structure, spectroscopic, quantum chemical, and topological analyses of a similar compound has been conducted. It includes molecular docking and antimicrobial activity assessments, demonstrating the compound's antibacterial and antifungal effects. The research provides insights into the compound's molecular interactions and its potential utility in antimicrobial applications (C. Sivakumar et al., 2021).
Synthesis and Antifungal Activity
Another study synthesized novel derivatives with a focus on their antifungal properties. Preliminary structure-activity relationship analysis identified certain phenyl substituents that significantly enhance antifungal activity, suggesting these compounds' potential in developing new antifungal therapies (Hong-Shui Lv et al., 2013).
Anticancer and Antimicrobial Applications
Derivatives of the compound have been synthesized and evaluated for their anticancer and antimicrobial activities. Specifically, pyrazole derivatives were tested against Mycobacterium tuberculosis and human breast cancer cells, indicating their therapeutic potential in treating tuberculosis and cancer (S. Neha et al., 2013).
Safety and Hazards
Properties
IUPAC Name |
(4-chlorophenyl)-[3-(4-phenylpiperazin-1-yl)-5-(trifluoromethyl)pyridin-2-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19ClF3N3O/c24-18-8-6-16(7-9-18)22(31)21-20(14-17(15-28-21)23(25,26)27)30-12-10-29(11-13-30)19-4-2-1-3-5-19/h1-9,14-15H,10-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWMUSTFENIUJII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C3=C(N=CC(=C3)C(F)(F)F)C(=O)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19ClF3N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.